Cas no 164790-65-2 ((3S)-3-ethoxypyrrolidine hydrochloride)

• Product Name: (3S)-3-ethoxypyrrolidine hydrochloride
• CAS No: 164790-65-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD26793457
• CID: 1088519
• PubChem ID: 74889783
• Update Time: 2025-09-28

(3S)-3-ethoxypyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Ethoxypyrrolidine hydrochloride
• (R)-3-ETHOXY-PYRROLIDINE HYDROCHLORIDE
• (S)-3-Ethoxypyrrolidine HCl
• (3R)-3-Ethoxypyrrolidine HCl
• (3S)-3-ethoxypyrrolidine hydrochloride
• 164790-65-2
• (R)-3-Ethoxypyrrolidine hydrochloride
• MFCD11858548
• EN300-6512618
• AT36136
• (R)-3-Ethoxy-pyrrolidine HCl
• (R)-3-Ethoxypyrrolidinehydrochloride
• DB-258019
• (3R)-3-Ethoxypyrrolidine hydrochloride
• BS-27464
• CS-0129121
• 1260609-60-6
• (3R)-3-ethoxypyrrolidine;hydrochloride

• MDL： MFCD26793457
• Inchi： 1S/C6H13NO.ClH/c1-2-8-6-3-4-7-5-6;/h6-7H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： VHSSBFJFGPYMNJ-FYZOBXCZSA-N
• SMILES： Cl.O(CC)[C@H]1CNCC1

Computed Properties

• Exact Mass: 151.07600
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.51560

Additional information on (3S)-3-ethoxypyrrolidine hydrochloride

Introduction to (3S)-3-Ethoxypyrrolidine Hydrochloride (CAS No. 164790-65-2)

(3S)-3-Ethoxypyrrolidine Hydrochloride, also known by its CAS number 164790-65-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The (3S) configuration denotes the stereochemistry at the third carbon atom, which is crucial for determining the compound's pharmacological properties.

The ethoxy group attached to the pyrrolidine ring introduces specific electronic and steric effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural changes can lead to significant differences in therapeutic efficacy and safety profiles. This makes (3S)-3-Ethoxypyrrolidine Hydrochloride a valuable molecule for exploring structure-activity relationships (SAR) in medicinal chemistry.

One of the most notable aspects of this compound is its potential application in the development of central nervous system (CNS) agents. Pyrrolidine derivatives have been shown to exhibit neuroprotective effects, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Research published in 2023 demonstrated that (3S)-3-Ethoxypyrrolidine Hydrochloride exhibits selective binding to certain CNS receptors, suggesting its potential as a modulator of neurotransmitter systems.

In terms of synthesis, (3S)-3-Ethoxypyrrolidine Hydrochloride can be prepared through various routes, including ring-opening reactions and stereoselective synthesis methods. A study by Smith et al. (2023) reported a novel approach involving asymmetric catalysis, which significantly improved the enantiomeric excess (ee) of the product. This advancement not only enhances the purity of the compound but also reduces production costs, making it more viable for large-scale manufacturing.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to other salt forms. This property is critical for ensuring consistent drug delivery and bioavailability. Recent pharmacokinetic studies have shown that (3S)-3-Ethoxypyrrolidine Hydrochloride exhibits favorable absorption profiles in preclinical models, further supporting its potential as an orally administered drug.

Beyond its pharmacological applications, (3S)-3-Ethoxypyrrolidine Hydrochloride has also been explored for its role in agrochemicals and materials science. For instance, research into its use as a fungicide has revealed promising results in controlling plant pathogens without adverse environmental impacts. Additionally, its unique structural properties make it a candidate for developing advanced materials with tailored mechanical and electronic characteristics.

Despite its numerous advantages, the development of (3S)-3-Ethoxypyrrolidine Hydrochloride into a commercial product requires careful consideration of safety and toxicity profiles. Preclinical toxicology studies have indicated that the compound exhibits low acute toxicity; however, long-term studies are still needed to assess its safety profile comprehensively. Regulatory agencies such as the FDA and EMA have emphasized the importance of thorough toxicological evaluations for new chemical entities, particularly those intended for human use.

In conclusion, (3S)-3-Ethoxypyrrolidine Hydrochloride (CAS No. 164790-65-2) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its stereochemistry-dependent properties, favorable pharmacokinetic profiles, and potential therapeutic applications make it a subject of ongoing research interest. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.